Cas no 1330180-72-7 (Glycidyl Myristate-d5)
Glycidyl Myristate-d5 Chemical and Physical Properties
Names and Identifiers
-
- Glycidyl Myristate-d5
- WVRMZLGUSWWTOZ-SUTULTBBSA-N
- [2H5]-Glycidyl Myristate
- Glycidyl Myristate-d5 (1.0 mg/mL in isopropanol)
- Glycidyl Myristate-D? (1.0 mg/mL in isopropanol)
- 1330180-72-7
- Tetradecanoic Acid 2-Oxiranylmethyl-d5 Ester; Glycidyl-d5 Tetradecanoate; Myristic Acid Glycidyl-d5 Ester; NSC 404224-d5;
-
- Inchi: 1S/C17H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(18)20-15-16-14-19-16/h16H,2-15H2,1H3/i14D2,15D2,16D
- InChI Key: WVRMZLGUSWWTOZ-SUTULTBBSA-N
- SMILES: C(OC([2H])([2H])C1([2H])C([2H])([2H])O1)(=O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 289.26652861g/mol
- Monoisotopic Mass: 289.26652861g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Color/Form: No data available
- Density: 0.9±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 366.6±15.0 °C at 760 mmHg
- Flash Point: 142.6±5.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Glycidyl Myristate-d5 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Glycidyl Myristate-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G615802-1mg |
Glycidyl Myristate-d5 |
1330180-72-7 | 1mg |
$ 224.00 | 2023-09-07 | ||
| TRC | G615802-10mg |
Glycidyl Myristate-d5 |
1330180-72-7 | 10mg |
$ 1694.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490040-1 mg |
Glycidyl myristate-d5, |
1330180-72-7 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490040-1mg |
Glycidyl myristate-d5, |
1330180-72-7 | 1mg |
¥3234.00 | 2023-09-05 | ||
| A2B Chem LLC | AW54083-1mg |
Glycidyl Myristate-d5 |
1330180-72-7 | 1mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AW54083-10mg |
Glycidyl Myristate-d5 |
1330180-72-7 | 10mg |
$1766.00 | 2024-04-20 |
Glycidyl Myristate-d5 Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Glycidyl Myristate-d5
Glycidyl Myristate-d5 (CAS No. 1330180-72-7): An Overview of Its Properties, Applications, and Recent Research
Glycidyl Myristate-d5 (CAS No. 1330180-72-7) is a deuterated derivative of glycidyl myristate, a compound that has gained significant attention in the fields of chemistry and pharmaceuticals due to its unique properties and potential applications. This article provides a comprehensive overview of Glycidyl Myristate-d5, including its chemical structure, physical properties, synthesis methods, and recent research developments.
Chemical Structure and Physical Properties
Glycidyl Myristate-d5 is a deuterated version of glycidyl myristate, where five hydrogen atoms are replaced by deuterium atoms. The molecular formula of Glycidyl Myristate-d5 is C16H27D5O3, and its molecular weight is approximately 309.49 g/mol. The presence of deuterium atoms imparts unique physical and chemical properties to the compound, making it valuable for various applications in research and industry.
The chemical structure of Glycidyl Myristate-d5 consists of a glycidyl group (an epoxide) attached to a myristoyl chain. The glycidyl group provides reactivity for further chemical modifications, while the myristoyl chain contributes to the compound's lipophilic nature. This combination makes Glycidyl Myristate-d5 suitable for use in lipid-based formulations and as a precursor for the synthesis of more complex molecules.
Synthesis Methods
The synthesis of Glycidyl Myristate-d5 typically involves the reaction of deuterated myristic acid with epichlorohydrin in the presence of a base catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate chlorohydrin, followed by ring closure to form the epoxide. The use of deuterated starting materials ensures that the final product contains the desired deuterium atoms.
Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing Glycidyl Myristate-d5. For example, researchers have explored the use of green solvents and catalysts to reduce the environmental impact of the synthesis process. These developments not only improve the yield and purity of the product but also align with sustainable chemistry practices.
Applications in Research and Industry
Glycidyl Myristate-d5 finds applications in various fields due to its unique properties. In pharmaceutical research, it is used as a reference standard for analytical methods, particularly in nuclear magnetic resonance (NMR) spectroscopy. The deuterium atoms in Glycidyl Myristate-d5 enhance its detectability in NMR experiments, making it an ideal choice for studying complex mixtures and identifying unknown compounds.
In addition to its use as an NMR standard, Glycidyl Myristate-d5 is also employed in the development of lipid-based drug delivery systems. Its lipophilic nature allows it to be incorporated into liposomes or other lipid nanoparticles, which can enhance the solubility and bioavailability of hydrophobic drugs. This application has significant implications for improving drug efficacy and reducing side effects.
Recent Research Developments
The field of medicinal chemistry has seen several recent studies focusing on the potential applications of
1330180-72-7 (Glycidyl Myristate-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)